Cas no 52831-99-9 (α-Chlorocyclohexanecarbonyl Chloride)

• Product Name: α-Chlorocyclohexanecarbonyl Chloride
• CAS No: 52831-99-9
• MF: C₇H₁₀Cl₂O
• MW: 181.059700489044
• CID: 937536
• PubChem ID: 12228222
• Update Time: 2025-04-19

α-Chlorocyclohexanecarbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• cyclohexanecarbonyl chloride, 1-chloro- (9ci)
• 1-chlorocyclohexane-1-carbonyl chloride
• Cyclohexanecarbonyl chloride, 1-chloro-
• alpha-Chlorocyclohexanecarbonyl Chloride
• EN300-746908
• 1-Chlorocyclohexanecarbonyl chloride
• DB-326128
• 1-Chloro-cyclohexanecarbonyl chloride
• 52831-99-9
• AWIAZXPQRSJZCF-UHFFFAOYSA-N
• 1-Chloro-1-cyclohexanecarboxylic acid chloride
• DTXSID50481406
• SCHEMBL2002432
• 1-Chlorocyclohexanecarbonylchloride
• α-Chlorocyclohexanecarbonyl Chloride

• Inchi： 1S/C7H10Cl2O/c8-6(10)7(9)4-2-1-3-5-7/h1-5H2
• InChI Key： AWIAZXPQRSJZCF-UHFFFAOYSA-N
• SMILES： ClC1(C(=O)Cl)CCCCC1

Computed Properties

• Exact Mass: 180.0108703g/mol
• Monoisotopic Mass: 180.0108703g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides